Cas no 1396749-17-9 (N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1396749-17-9
• Molecular Formula: C₁₉H₁₆N₄OS₂
• Molecular Weight: 380.486540794373
• CID: 5972225
• PubChem ID: 71781289

N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide Properties

Names and Identifiers

• N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)-2,1,3-benzothiadiazole-5-carboxamide
• 1396749-17-9
• N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• F5854-1789
• N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• AKOS024522446

• InChIKey： UKKOJIJFZDJHIQ-UHFFFAOYSA-N
• Inchi： 1S/C19H16N4OS2/c24-19(15-5-6-17-18(11-15)22-26-21-17)23(9-7-16-4-2-10-25-16)13-14-3-1-8-20-12-14/h1-6,8,10-12H,7,9,13H2
• SMILES： N1=C2C=CC(C(N(CC3=CC=CN=C3)CCC3SC=CC=3)=O)=CC2=NS1

Computed Properties

• Exact Mass: 380.07655349g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 380.07655349g/mol
• Heavy Atom Count: 26
• Complexity: 481
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles